Cas no 2224517-47-7 (rac-(1R,2R)-N'-(2-chloroacetyl)-2-(4-chlorophenyl)cyclopropane-1-carbohydrazide)

• Product Name: rac-(1R,2R)-N'-(2-chloroacetyl)-2-(4-chlorophenyl)cyclopropane-1-carbohydrazide
• CAS No: 2224517-47-7
• MF: C₁₂H₁₂Cl₂N₂O₂
• MW: 287.141880989075
• CID: 6233350
• PubChem ID: 132391172
• Update Time: 2025-08-01

rac-(1R,2R)-N'-(2-chloroacetyl)-2-(4-chlorophenyl)cyclopropane-1-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-N'-(2-chloroacetyl)-2-(4-chlorophenyl)cyclopropane-1-carbohydrazide
• EN300-1546373
• Z3025979596
• (1R,2R)-N'-(2-Chloroacetyl)-2-(4-chlorophenyl)cyclopropane-1-carbohydrazide
• 2224517-47-7
• AKOS034825272

• Inchi： 1S/C12H12Cl2N2O2/c13-6-11(17)15-16-12(18)10-5-9(10)7-1-3-8(14)4-2-7/h1-4,9-10H,5-6H2,(H,15,17)(H,16,18)/t9-,10+/m0/s1
• InChI Key： UVHNDEKWBKFHRS-VHSXEESVSA-N
• SMILES： ClC1C=CC(=CC=1)[C@@H]1C[C@H]1C(NNC(CCl)=O)=O

Computed Properties

• Exact Mass: 286.0275830g/mol
• Monoisotopic Mass: 286.0275830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.2Ų

Additional information on rac-(1R,2R)-N'-(2-chloroacetyl)-2-(4-chlorophenyl)cyclopropane-1-carbohydrazide

Racemic (1R,2R)-N'-(2-Chloroacetyl)-2-(4-Chlorophenyl)cyclopropane-1-carbohydrazide: A Comprehensive Overview

The compound rac-(1R,2R)-N'-(2-chloroacetyl)-2-(4-chlorophenyl)cyclopropane-1-carbohydrazide, identified by the CAS number NO 2224517-47-7, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which combines a cyclopropane ring with a hydrazide group and a chloroacetyl substituent. The presence of the cyclopropane ring imparts exceptional stability and reactivity, making it a valuable component in both academic research and industrial applications.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of novel anti-inflammatory and antitumor agents. The ability of this compound to undergo various chemical transformations, such as nucleophilic substitution and condensation reactions, has made it an essential building block in drug discovery programs.

In addition to its medicinal applications, this compound has also found utility in materials science. Its unique electronic properties make it a promising candidate for the development of advanced polymers and coatings. Recent advancements in polymer chemistry have demonstrated that derivatives of this compound can be used to create materials with enhanced mechanical strength and thermal stability.

The synthesis of rac-(1R,2R)-N'-(2-chloroacetyl)-2-(4-chlorophenyl)cyclopropane-1-carbohydrazide involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the cyclopropane ring through a Diels-Alder reaction followed by functionalization with the hydrazide group. The use of chiral catalysts has enabled the selective synthesis of the (1R,2R) enantiomer, which is critical for maintaining the stereochemical integrity of the molecule.

From an environmental perspective, this compound has been studied for its biodegradation properties. Research indicates that under specific conditions, it can undergo enzymatic cleavage, leading to the formation of non-toxic byproducts. This finding is particularly relevant for industries seeking to develop eco-friendly chemical processes.

In conclusion, rac-(1R,2R)-N'-(2-chloroacetyl)-2-(4-chlorophenyl)cyclopropane-1-carbohydrazide stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in its synthesis and application, positions it as a key player in both academic research and industrial innovation.